Cas no 894013-39-9 (1-(morpholin-4-yl)-2-{3-(4-nitrophenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one)

• Product Name: 1-(morpholin-4-yl)-2-{3-(4-nitrophenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one
• CAS No: 894013-39-9
• MF: C₂₁H₂₁N₃O₆S
• MW: 443.472944021225
• CID: 5515313
• Update Time: 2025-05-20

1-(morpholin-4-yl)-2-{3-(4-nitrophenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-morpholin-4-yl-2-[3-[(4-nitrophenyl)methylsulfonyl]indol-1-yl]ethanone
• 1-(morpholin-4-yl)-2-{3-(4-nitrophenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one

• Inchi： 1S/C21H21N3O6S/c25-21(22-9-11-30-12-10-22)14-23-13-20(18-3-1-2-4-19(18)23)31(28,29)15-16-5-7-17(8-6-16)24(26)27/h1-8,13H,9-12,14-15H2
• InChI Key： FVAXXNRTCIAFNB-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)CN1C2=C(C=CC=C2)C(S(CC2=CC=C([N+]([O-])=O)C=C2)(=O)=O)=C1

Additional information on 1-(morpholin-4-yl)-2-{3-(4-nitrophenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one

Comprehensive Overview of 1-(morpholin-4-yl)-2-{3-(4-nitrophenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one (CAS No. 894013-39-9)

1-(morpholin-4-yl)-2-{3-(4-nitrophenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one (CAS No. 894013-39-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique combination of morpholine, indole, and nitrophenyl groups, making it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted cancer therapies and neurodegenerative disease research.

The structural complexity of 1-(morpholin-4-yl)-2-{3-(4-nitrophenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one contributes to its diverse reactivity and binding properties. The morpholine ring enhances solubility, while the indole core provides a versatile scaffold for interactions with biological targets. Recent studies highlight its potential in addressing drug-resistant infections and inflammatory disorders, topics that dominate current biomedical discussions. Its methanesulfonyl group further expands its utility in medicinal chemistry, particularly in the design of small-molecule therapeutics.

From a synthetic chemistry perspective, CAS No. 894013-39-9 represents an interesting challenge due to its multiple functional groups. The 4-nitrophenyl moiety offers opportunities for further derivatization, making it a popular choice for researchers exploring structure-activity relationships (SAR). This aligns with the growing demand for highly functionalized intermediates in pharmaceutical R&D, as evidenced by increasing search queries for "complex heterocyclic synthesis" and "multi-step organic transformations" in scientific databases.

The commercial availability of 1-(morpholin-4-yl)-2-{3-(4-nitrophenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one has increased in recent years, reflecting its importance in drug discovery pipelines. Suppliers typically offer this compound with >95% purity, meeting the stringent requirements of high-throughput screening and medicinal chemistry optimization programs. Market analysis shows growing interest in such specialty chemicals, particularly from biotechnology startups focused on personalized medicine approaches.

Analytical characterization of CAS No. 894013-39-9 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods verify the compound's structural integrity and purity, crucial factors for researchers investigating its biological activity. The rise of AI-assisted drug design has further increased demand for well-characterized compounds like this, as machine learning models require high-quality structural data for accurate predictions.

Storage and handling recommendations for 1-(morpholin-4-yl)-2-{3-(4-nitrophenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one follow standard laboratory protocols for organic compounds. It should be kept in a cool, dry environment, protected from light and moisture. These precautions maintain stability for long-term use in drug discovery projects, a key consideration for pharmaceutical companies engaged in multi-year research initiatives.

The intellectual property landscape surrounding CAS No. 894013-39-9 shows several patent filings, particularly in areas of kinase inhibition and signal transduction modulation. This reflects the compound's potential in treating conditions ranging from autoimmune diseases to metabolic disorders, topics generating substantial interest in medical research circles. The presence of both hydrogen bond acceptors and hydrophobic domains in its structure makes it particularly valuable for addressing challenging biological targets.

Environmental and safety assessments of 1-(morpholin-4-yl)-2-{3-(4-nitrophenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one indicate it should be handled with standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during manipulation. These guidelines align with increasing industry focus on green chemistry principles and laboratory safety standards, frequently searched topics among chemical professionals.

Future research directions for CAS No. 894013-39-9 may explore its potential in combination therapies or as a chemical probe for studying biological pathways. The compound's versatility makes it suitable for structure-based drug design approaches, particularly in fragment-based screening campaigns. These applications correspond with trending searches for and "precision medicine tools" across scientific and medical communities.

In conclusion, 1-(morpholin-4-yl)-2-{3-(4-nitrophenyl)methanesulfonyl-1H-indol-1-yl}ethan-1-one (CAS No. 894013-39-9) represents a sophisticated chemical entity with broad potential in pharmaceutical research and development. Its unique structural features and demonstrated biological relevance position it as a valuable asset in the ongoing search for novel therapeutic agents, particularly in areas of unmet medical need that dominate contemporary biomedical discourse.